Cas no 885520-34-3 (6-Amino-1H-indole-4-carboxylic acid)

• Product Name: 6-Amino-1H-indole-4-carboxylic acid
• CAS No: 885520-34-3
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• MDL: MFCD03094985
• CID: 840671
• PubChem ID: 21901150
• Update Time: 2025-10-29

6-Amino-1H-indole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Amino-1H-indole-4-carboxylic acid
• 6-Amino-4-indolecarboxylic acid
• 6-Amino-1H-indole-4-carboxylic acid (ACI)
• SB14873
• EN300-214072
• E70376
• BS-49605
• CS-0131055
• 885520-34-3
• SCHEMBL13365181
• 6-Amino-1H-indole-4-carboxylicacid
• DTXSID40619756
• A1-01164
• 6-Amino-indole-4-carboxylic acid
• 6-Amino-4-indolecarboxylic acid
• 1H-Indole-4-carboxylic acid, 6-aMino-
• AKOS006278326

• MDL： MFCD03094985
• Inchi： 1S/C9H8N2O2/c10-5-3-7(9(12)13)6-1-2-11-8(6)4-5/h1-4,11H,10H2,(H,12,13)
• InChI Key： KQTOTRDWHQRKJC-UHFFFAOYSA-N
• SMILES： O=C(C1C2=C(NC=C2)C=C(N)C=1)O

Computed Properties

• Exact Mass: 176.058577502g/mol
• Monoisotopic Mass: 176.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 79.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids

Additional information on 6-Amino-1H-indole-4-carboxylic acid

6-Amino-1H-indole-4-carboxylic Acid: A Comprehensive Overview

6-Amino-1H-indole-4-carboxylic acid, identified by the CAS registry number 885520-34-3, is a biologically active compound with significant potential in various fields of research and application. This compound, characterized by its indole ring structure, has garnered attention due to its unique chemical properties and promising biological activities. Recent studies have highlighted its role in drug discovery, particularly in the development of novel therapeutic agents targeting specific molecular pathways.

The structure of 6-Amino-1H-indole-4-carboxylic acid comprises an indole moiety with an amino group at the 6-position and a carboxylic acid group at the 4-position. This arrangement imparts the molecule with versatile reactivity, enabling it to participate in a wide range of chemical reactions. The indole ring, a heterocyclic aromatic structure, is known for its stability and ability to engage in hydrogen bonding, which is crucial for its interactions within biological systems.

Recent advancements in synthetic chemistry have facilitated the efficient synthesis of 6-Amino-1H-indole-4-carboxylic acid. Researchers have employed various methodologies, including microwave-assisted synthesis and catalytic processes, to optimize the production of this compound. These methods not only enhance yield but also minimize environmental impact, aligning with the principles of green chemistry.

The biological activity of 6-Amino-1H-indole-4-carboxylic acid has been extensively studied in recent years. It has demonstrated potent activity as a receptor agonist and antagonist, making it a valuable tool in pharmacological research. For instance, studies have shown its ability to modulate G protein-coupled receptors (GPCRs), which are critical targets for numerous therapeutic interventions.

In addition to its pharmacological applications, 6-Amino-1H-indole-4-carboxylic acid has shown promise in materials science. Its ability to form stable complexes with metal ions has led to its exploration as a building block for coordination polymers and metal-organic frameworks (MOFs). These materials exhibit unique properties, such as high surface area and porosity, which are advantageous for applications in gas storage and catalysis.

The synthesis and characterization of 6-Amino-1H-indole-4-carboxylic acid have been documented in several high-profile scientific journals. Researchers have utilized advanced analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, to confirm the structural integrity of the compound. These studies underscore the importance of rigorous characterization in ensuring the reliability of research findings.

In conclusion, 6-Amino-1H-indole-4-carboxylic acid, with its unique chemical properties and diverse applications, continues to be a focal point in scientific research. As advancements in synthetic methods and biological screening techniques unfold, this compound is poised to contribute significantly to the development of innovative solutions across multiple disciplines.